Cas no 404-26-2 (4-(Trifluoroacetylamino)benzoic Acid)

4-(Trifluoroacetylamino)benzoic acid is a fluorinated aromatic compound featuring both a trifluoroacetyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoroacetyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the benzoic acid moiety allows for further derivatization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is particularly useful in peptide coupling reactions and as a building block for fluorinated analogs of biologically active molecules. Proper handling requires standard laboratory precautions due to potential irritant properties.
4-(Trifluoroacetylamino)benzoic Acid structure
404-26-2 structure
Product Name:4-(Trifluoroacetylamino)benzoic Acid
CAS No:404-26-2
MF:C9H6F3NO3
MW:233.14405298233
MDL:MFCD00454055
CID:332939
PubChem ID:289074
Update Time:2025-05-27

4-(Trifluoroacetylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2,2-Trifluoroacetamido)benzoic acid
    • 4-(Trifluoroacetylamino)benzoic Acid
    • 4-[(2,2,2-trifluoroacetyl)amino]benzoic acid
    • 4-[(Trifluoroacetyl)amino]benzoic acid
    • Benzoic acid,4-[(2,2,2-trifluoroacetyl)amino]-
    • 4-[(trifluoroacetyl)amino]benzoic acid(SALTDATA: FREE)
    • N-trifluoroacetyl-4-aminobenzoic acid
    • NSC150503
    • FT-0675495
    • AKOS000299542
    • CHEMBRDG-BB 5276151
    • p-(trifluoroacetylamino)benzoic acid
    • Benzoic acid, 4-(trifluoroacetylamino)-
    • D97504
    • DTXSID60302370
    • CS-0187803
    • SR-01000313769
    • EN300-643015
    • 404-26-2
    • Benzoic acid, 4-[(trifluoroacetyl)amino]-
    • FT-0675496
    • CHEMBL130817
    • LS-01986
    • 4-(2,2,2-Trifluoro-acetylamino)-benzoic acid
    • SR-01000313769-1
    • 4-(trifluoroacetamido)benzoic acid
    • NSC-150503
    • 4-(2,2,2-trifluoroacetamido)-benzoic acid
    • MFCD00454055
    • SCHEMBL434636
    • AG-690/11959871
    • STK500605
    • 4-[(2,2,2-Trifluoroacetyl)amino]benzoic Acid; p-(Trifluoroacetamido)benzoic Acid; NSC 150503;
    • ALBB-005262
    • MDL： MFCD00454055
    • Inchi： 1S/C9H6F3NO3/c10-9(11,12)8(16)13-6-3-1-5(2-4-6)7(14)15/h1-4H,(H,13,16)(H,14,15)
    • InChI Key： TZDURDLECJWHJD-UHFFFAOYSA-N
    • SMILES： FC(C(NC1C=CC(C(=O)O)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 233.03000
  • Monoisotopic Mass: 233.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.40000
  • LogP: 1.95860

4-(Trifluoroacetylamino)benzoic Acid Security Information

  • HazardClass：IRRITANT

4-(Trifluoroacetylamino)benzoic Acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Trifluoroacetylamino)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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